Cas no 1353989-82-8 (tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate
• CAS No: 1353989-82-8
• MF: C₁₅H₂₀ClN₃O₃
• MW: 325.790602684021
• MDL: MFCD21098629
• CID: 2091590
• PubChem ID: 66569779
• Update Time: 2025-05-18

tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate
• AKOS024463056
• TERT-BUTYL 3-(2-CHLOROPYRIDINE-3-AMIDO)PYRROLIDINE-1-CARBOXYLATE
• G66895
• tert-Butyl3-(2-chloronicotinamido)pyrrolidine-1-carboxylate
• 3-[(2-Chloro-pyridine-3-carbonyl)-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1353989-82-8
• tert-butyl 3-[(2-chloropyridine-3-carbonyl)amino]pyrrolidine-1-carboxylate
• SB48588
• DB-217852

• MDL： MFCD21098629
• Inchi： 1S/C15H20ClN3O3/c1-15(2,3)22-14(21)19-8-6-10(9-19)18-13(20)11-5-4-7-17-12(11)16/h4-5,7,10H,6,8-9H2,1-3H3,(H,18,20)
• InChI Key： LKFDLCJWTMCHKK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 325.1193192g/mol
• Monoisotopic Mass: 325.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate (CAS No. 1353989-82-8)

The compound tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate (CAS No. 1353989-82-8) is a highly specialized chemical intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a pyrrolidine core modified with a 2-chloronicotinamide moiety and protected by a tert-butyl carboxylate group, makes it a valuable building block for drug discovery. Researchers frequently employ this compound in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and enzyme inhibitors.

In recent years, the demand for tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate has surged due to its versatility in medicinal chemistry. The compound's chloronicotinamide group provides an excellent handle for further functionalization, enabling the creation of diverse molecular architectures. This characteristic aligns perfectly with current trends in fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization. The CAS 1353989-82-8 material has become particularly relevant in the development of kinase-targeted therapies, a hot topic in oncology research.

The synthesis of tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate typically involves multi-step organic transformations, with careful attention to protecting group strategies. The tert-butyloxycarbonyl (Boc) protection on the pyrrolidine nitrogen ensures selective reactivity at other molecular positions during subsequent reactions. This protection scheme has gained significant attention in peptide mimetics research, addressing common search queries about "Boc-protected heterocycles in drug discovery". The compound's stability under various reaction conditions makes it particularly valuable for high-throughput screening applications.

From a physicochemical properties perspective, CAS 1353989-82-8 demonstrates excellent solubility in common organic solvents like dichloromethane and dimethylformamide, which facilitates its use in diverse synthetic protocols. Recent studies have highlighted its potential in creating bioisosteric replacements for traditional pharmacophores, answering frequent industry questions about "improving drug-like properties through heterocyclic modifications". The 2-chloropyridine segment in particular has shown remarkable versatility in forming metal-catalyzed cross-couplings, a technique dominating current literature on C-C bond formation strategies.

Quality control of tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate requires rigorous analytical characterization, typically employing HPLC, NMR, and mass spectrometry techniques. The pharmaceutical industry's growing emphasis on quality by design (QbD) principles has increased scrutiny on such intermediates, addressing common search trends about "analytical methods for heterocyclic compounds". Proper storage conditions (typically 2-8°C under inert atmosphere) ensure the compound's stability for extended periods, a crucial factor for research continuity in long-term drug development projects.

Emerging applications of CAS 1353989-82-8 include its use as a precursor for PET radiotracers in diagnostic imaging, reflecting the growing intersection between organic chemistry and molecular imaging. This aligns with numerous recent publications exploring "heterocyclic scaffolds for diagnostic agents", a trending topic in medical research. The compound's balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly suitable for developing blood-brain barrier permeable compounds, addressing a major challenge in CNS drug development.

In the context of green chemistry initiatives, synthetic routes to tert-Butyl 3-(2-chloronicotinamido)pyrrolidine-1-carboxylate have evolved to incorporate catalytic methods and atom-economical transformations. This responds to increasing industry searches for "sustainable synthesis of pharmaceutical intermediates". Recent patent literature demonstrates innovative approaches to preparing this scaffold using flow chemistry techniques, significantly improving yield and purity while reducing organic solvent waste - key metrics in modern process chemistry optimization.

The global market for pharmaceutical intermediates like CAS 1353989-82-8 continues to expand, driven by demand for targeted therapies and personalized medicine. Analytical data from scientific databases shows growing interest in "pyrrolidine derivatives in clinical candidates", with this compound frequently appearing in structure-activity relationship studies. Its structural features contribute to improved metabolic stability in biological systems, a property highly sought after in lead compound optimization workflows across major research institutions.